Cas no 1797262-89-5 (3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one)

• Product Name: 3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one
• CAS No: 1797262-89-5
• MF: C₁₈H₂₆BrNO₃S
• MW: 416.372943401337
• CID: 5372973
• Update Time: 2025-05-30

3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-1-[4-[(2-methylpropyl)sulfonyl]-1-piperidinyl]-1-propanone
• 3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C18H26BrNO3S/c1-14(2)13-24(22,23)16-9-11-20(12-10-16)18(21)8-7-15-5-3-4-6-17(15)19/h3-6,14,16H,7-13H2,1-2H3
• InChI Key： RPOPJLJFGLFHFT-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(CC(C)C)(=O)=O)CC1)(=O)CCC1=CC=CC=C1Br

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.2±50.0 °C(Predicted)
• pka: -2.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one

Introduction to 3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one (CAS No. 1797262-89-5)

3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1797262-89-5, represents a class of molecules designed to exhibit specific biological activities through intricate structural motifs. The presence of a bromophenyl group and a piperidine scaffold linked via a sulfonyl moiety contributes to its unique chemical properties, making it a promising candidate for further exploration in drug discovery.

The structural framework of this compound is meticulously engineered to interact with biological targets in a highly selective manner. The bromophenyl component, characterized by its electron-withdrawing nature, plays a crucial role in modulating the electronic properties of the molecule. This feature is particularly valuable in the design of receptor ligands, where precise control over intermolecular interactions is essential for achieving high affinity and specificity. Additionally, the sulfonyl group serves as a key pharmacophore, enhancing the compound's solubility and bioavailability while simultaneously influencing its metabolic stability.

The piperidine ring, another critical structural element, contributes to the compound's overall flexibility and binding affinity. Piperidine derivatives are well-documented for their role in pharmaceuticals due to their ability to form stable hydrogen bonds and hydrophobic interactions with biological targets. In this context, the 4-(2-methylpropanesulfonyl)piperidin-1-yl moiety not only reinforces the compound's pharmacological profile but also introduces additional functional groups that can be further modified to optimize its therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with unprecedented accuracy. These tools have been instrumental in understanding how modifications to the core structure of 3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one can fine-tune its biological activity. For instance, studies have shown that subtle changes in the orientation of the bromophenyl group can significantly alter its interaction with enzymes and receptors, providing valuable insights into structure-activity relationships.

In the realm of drug discovery, this compound has been explored for its potential applications in treating various neurological and inflammatory disorders. The synergistic combination of the bromophenyl, sulfonyl, and piperidine moieties suggests that it may exhibit multiple mechanisms of action simultaneously. This multifaceted approach is particularly attractive in addressing complex diseases that require comprehensive therapeutic strategies.

Moreover, the synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step process involves advanced techniques such as palladium-catalyzed cross-coupling reactions, which are essential for constructing complex molecular architectures efficiently. These synthetic methodologies not only highlight the compound's synthetic accessibility but also underscore the importance of innovation in chemical synthesis for advancing pharmaceutical research.

Current research efforts are focused on evaluating the pharmacokinetic properties of 3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one to ensure optimal delivery and efficacy. Studies have begun to investigate its metabolic pathways and potential side effects, which are critical factors in determining its suitability for clinical development. By leveraging cutting-edge analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, scientists are gaining deeper insights into how this compound behaves within biological systems.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel agrochemicals and materials with specialized functions. For instance, derivatives of this molecule could be engineered to interact with plant growth regulators or serve as precursors for advanced polymers with enhanced durability and functionality.

As our understanding of molecular interactions continues to evolve, compounds like 3-(2-bromophenyl)-1-[4-(2-methylpropanesulfonyl)piperidin-1-yl]propan-1-one will play an increasingly pivotal role in shaping future therapeutic interventions. The integration of interdisciplinary approaches—combining organic chemistry, medicinal biology, and computational science—will be essential for unlocking their full potential and translating laboratory discoveries into tangible benefits for human health.